Cas no 13853-99-1 (Azulene, 4-methyl-7-(1-methylethyl)-)

Azulene, 4-methyl-7-(1-methylethyl)- structure
13853-99-1 structure
Product Name:Azulene, 4-methyl-7-(1-methylethyl)-
CAS No:13853-99-1
MF:C14H16
MW:184.276844024658
CID:1262070
PubChem ID:12053213
Update Time:2025-04-20

Azulene, 4-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Azulene, 4-methyl-7-(1-methylethyl)-
    • 4-methyl-7-propan-2-ylazulene
    • DTXSID90476553
    • 13853-99-1
    • Inchi: 1S/C14H16/c1-10(2)12-8-7-11(3)14-6-4-5-13(14)9-12/h4-10H,1-3H3
    • InChI Key: OHJGXPGLNASSEM-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(C)=C2C=CC=C2C=1

Computed Properties

  • Exact Mass: 184.125200510g/mol
  • Monoisotopic Mass: 184.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų
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